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Introduction

3,5-Dimethyl-4-isopropoxyphenylboronic acid is a versatile building block in organic

synthesis, particularly valued for its application in palladium-catalyzed cross-coupling reactions

such as the Suzuki-Miyaura coupling.[1] This reaction is a powerful tool for the formation of

carbon-carbon bonds, which is a fundamental process in the synthesis of complex organic

molecules, including those with significant biological activity. In the field of agrochemical

research and development, this boronic acid serves as a key intermediate for the synthesis of

novel fungicides, herbicides, and insecticides. Its unique substitution pattern can impart

desirable physicochemical properties to the final active ingredient, such as enhanced efficacy,

metabolic stability, and optimal logP for transport within the plant.

This document outlines the application of 3,5-Dimethyl-4-isopropoxyphenylboronic acid in

the synthesis of a novel, hypothetical pyrazole carboxamide fungicide, a class of

agrochemicals known for their effectiveness as succinate dehydrogenase inhibitors (SDHI).[2]
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The synthetic strategy involves a two-step process:

Suzuki-Miyaura Coupling: Formation of a substituted biphenylamine intermediate by coupling

3,5-Dimethyl-4-isopropoxyphenylboronic acid with a halogenated aminopyridine.

Amide Coupling: Reaction of the biphenylamine intermediate with a pyrazole carboxylic acid

to form the final active ingredient.

Overall Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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